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Compound of Interest

Compound Name: Benzoyl-L-phenylalanine

Cat. No.: B1666696

N-Benzoyl-L-phenylalanine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties,
experimental protocols, and key applications of N-benzoyl-L-phenylalanine. This derivative of
the essential amino acid L-phenylalanine serves as a crucial intermediate in organic synthesis
and has applications in biochemical research and drug discovery.

Core Physical and Chemical Properties

N-benzoyl-L-phenylalanine is a white crystalline solid.[1] It is an N-acyl-L-phenylalanine,
where a benzoyl group is attached to the amino group of L-phenylalanine.[2] This modification
imparts specific chemical characteristics that are leveraged in various scientific applications.

General Properties

The fundamental physical and chemical properties of N-benzoyl-L-phenylalanine are
summarized in the table below for quick reference.
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Property Value Source
Molecular Formula C16H15NO3 [2][3]
Molecular Weight 269.29 g/mol [2][3]
CAS Number 2566-22-5 [21[31[4]
Appearance White crystalline solid [1]
Melting Point 141-141.5 °C [5][6]
Boiling Point 532 °C at 760 mmHg [1]
IUPAC Name (2S)-2-benzamido-3- 2]
phenylpropanoic acid
Solubility

N-benzoyl-L-phenylalanine is soluble in some organic solvents like ethanol and dimethyl

sulfoxide (DMSO).[1] Detailed solubility information is presented below.

Solvent

Concentration

Observation

DMSO

> 2.5 mg/mL (9.28 mM)

Clear solution

PEG300/Tween-80/Saline

2.5 mg/mL

A clear solution can be
prepared by adding 100 pL of
a 25.0 mg/mL DMSO stock
solution to 400 uL PEG300,
mixing, adding 50 pL Tween-
80, mixing, and then adding
450 pL Saline.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of N-benzoyl-L-phenylalanine

are critical for its application in research and development.

Synthesis of N-Benzoyl-L-phenylalanine
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Several methods for the synthesis of N-benzoyl-L-phenylalanine have been reported. Two
common procedures are detailed below.

Method 1: Schotten-Baumann Reaction

This classic method involves the acylation of L-phenylalanine with benzoyl chloride in the
presence of a base.

¢ Reactants:

[¢]

d,I-phenylalanine (165 g)

[e]

1 N Sodium Hydroxide (1100 ml + 1000 ml)

[e]

Benzoyl chloride (146 g)

o

5 N Hydrochloric acid

e Procedure:

[¢]

A solution of 165 g of d,I-phenylalanine in 1100 ml of 1 N sodium hydroxide is prepared.

[e]

Simultaneously, 1000 ml of 1 N sodium hydroxide and 146 g of benzoyl chloride are added
over a period of 1 hour while maintaining the temperature at 2-5°C.

The reaction mixture is stirred for 3 hours at 5-10°C.

[e]

o

The solution is then acidified to pH 4 with 5 N hydrochloric acid.

[¢]

The resulting precipitate is collected, washed with water and acetone, and dried.

e Yield: 234.5 g (87%) of N-benzoyl phenylalanine with a melting point of 185-188°C.[7]
Method 2: Coupling Reaction with Benzoic Anhydride

This method utilizes benzoic anhydride for the N-acylation of the amino acid.

e Reactants:
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o L-phenylalanine

o Benzoic anhydride (1 mmol)

o Glacial Acetic Acid (25 mL)

e Procedure:

o A solution of the amino acid and benzoic anhydride (1 mmol) in 25 mL of acetic acid is
refluxed for 2 hours.

o After cooling to room temperature, the solvent is evaporated under reduced pressure.

o The residue is purified by column chromatography (hexane-AcOEt, 70:30).

e Yield: 126 mg (47%) of a white solid with a melting point of 141-141.5 °C.[5][6]

A general workflow for the synthesis of N-benzoyl amino acids is depicted in the following
diagram.

Reactants
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Caption: General workflow for the synthesis of N-benzoyl-L-phenylalanine.

Spectroscopic Characterization

The structure of N-benzoyl-L-phenylalanine can be confirmed using various spectroscopic
techniques.

e 13C Solid-State NMR Spectroscopy: Studies have been conducted on crystalline and
polycrystalline samples of N-benzoyl-DL-phenylalanine and N-benzoyl-L-phenylalanine,
respectively.[8] These studies help in understanding the molecular structure and hydrogen
bonding patterns in the solid state.[8]

o Mass Spectrometry (Electron lonization): The mass spectrum of N-benzoyl-L-
phenylalanine provides information about its molecular weight and fragmentation pattern,
aiding in its identification.[3]

Biological and Research Applications

N-benzoyl-L-phenylalanine and its derivatives have several applications in biological research
and drug development.

Enzyme Inhibition

N-benzoyl-L-phenylalanine is known to be an inhibitor of chorismate mutase-prephenate
dehydrogenase.[9] This enzyme is involved in the shikimate pathway, which is essential for the
biosynthesis of aromatic amino acids in bacteria, fungi, and plants. Inhibition of this pathway is
a target for the development of herbicides and antimicrobial agents.

Antifungal Activity

Derivatives of N-benzoyl amino acids have been synthesized and evaluated for their antifungal
activity against filamentous fungi such as Fusarium temperatum and Aspergillus fumigatus.[6]

Photo-affinity Labeling

The photoreactive amino acid p-benzoyl-L-phenylalanine (Bpa) is a valuable tool for studying
protein-protein interactions.[10][11] Bpa can be genetically incorporated into a protein of
interest.[11] Upon exposure to UV light (around 350-365 nm), the benzophenone group forms a
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reactive diradical species that can covalently crosslink with interacting proteins in close
proximity.[10] This allows for the "capture" of transient or weak protein-protein interactions for
subsequent identification and analysis.[10]

The workflow for using p-benzoyl-L-phenylalanine in photo-affinity labeling is illustrated
below.

Step L: Incorporation Step 2: Interaction

Step 3: Crosslinking & Analysis
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Caption: Workflow for photo-affinity labeling using p-benzoyl-L-phenylalanine.

Safety and Handling

While N-benzoyl-L-phenylalanine is generally considered to have good safety, standard
laboratory precautions should be followed.[1]

» Avoid contact with eyes and skin. In case of accidental contact, rinse immediately with plenty
of water.[1]

o Ensure good ventilation to avoid inhaling dust.[1]
o Store away from oxidants and strong acids.[1]

This guide provides a comprehensive overview of N-benzoyl-L-phenylalanine for
professionals in research and drug development. The detailed information on its properties,
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synthesis, and applications should serve as a valuable resource for its effective utilization in
scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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